Cas no 1893221-28-7 (1-(5-fluoro-1H-indol-3-yl)propan-2-yl(methyl)amine)

• Product Name: 1-(5-fluoro-1H-indol-3-yl)propan-2-yl(methyl)amine
• CAS No: 1893221-28-7
• MF: C₁₂H₁₅FN₂
• MW: 206.259306192398
• MDL: MFCD34183650
• CID: 5654587
• PubChem ID: 117195576
• Update Time: 2025-10-31

1-(5-fluoro-1H-indol-3-yl)propan-2-yl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• 1893221-28-7
• EN300-27703602
• [1-(5-fluoro-1H-indol-3-yl)propan-2-yl](methyl)amine
• 1-(5-fluoro-1H-indol-3-yl)propan-2-yl](methyl)ami ne
• 1H-Indole-3-ethanamine, 5-fluoro-N,α-dimethyl-
• 1-(5-fluoro-1H-indol-3-yl)propan-2-yl(methyl)amine

• MDL： MFCD34183650
• Inchi： 1S/C12H15FN2/c1-8(14-2)5-9-7-15-12-4-3-10(13)6-11(9)12/h3-4,6-8,14-15H,5H2,1-2H3
• InChI Key： AVSXONPGCTUQMU-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)C(=CN2)CC(C)NC

Computed Properties

• Exact Mass: 206.12192665g/mol
• Monoisotopic Mass: 206.12192665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 27.8Ų

Experimental Properties

• Density: 1.138±0.06 g/cm3(Predicted)
• Boiling Point: 344.9±27.0 °C(Predicted)
• pka: 16.40±0.30(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles

Additional information on 1-(5-fluoro-1H-indol-3-yl)propan-2-yl(methyl)amine

Introduction to 1-(5-fluoro-1H-indol-3-yl)propan-2-yl(methyl)amine (CAS No. 1893221-28-7)

1-(5-fluoro-1H-indol-3-yl)propan-2-yl(methyl)amine, also known by its CAS number 1893221-28-7, is a novel chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of indole derivatives, which are well-known for their diverse biological activities and potential therapeutic applications. The structure of this compound comprises a fluorinated indole ring substituted at the 5-position, a propanamine side chain, and a methyl group, making it a unique member of the indole family.

The synthesis of 1-(5-fluoro-1H-indol-3-yl)propan-2-yl(methyl)amine involves advanced organic chemistry techniques, including nucleophilic aromatic substitution and reductive amination. These methods have been optimized to achieve high yields and purity, ensuring its suitability for various research applications. The compound's structure has been extensively characterized using modern analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography, providing a comprehensive understanding of its molecular geometry and electronic properties.

In recent years, there has been growing interest in the biological properties of indole derivatives. Studies have shown that these compounds exhibit a wide range of activities, including antioxidant, anti-inflammatory, and neuroprotective effects. Specifically, 1-(5-fluoro-1H-indol-3-yl)propan-2-yl(methyl)amine has demonstrated promising results in preclinical models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Its ability to modulate key cellular pathways involved in inflammation and oxidative stress makes it a potential candidate for drug development.

The fluorine substitution at the 5-position of the indole ring plays a critical role in enhancing the compound's pharmacokinetic properties. Fluorine is known to improve lipophilicity and metabolic stability, which are essential for achieving favorable drug-like properties. Additionally, the presence of the propanamine side chain introduces flexibility into the molecule, allowing it to interact with various biological targets such as enzymes and receptors.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on 1-(5-fluoro-1H-indol-3-yli propanamino). These studies have revealed potential binding sites on key proteins involved in neurodegenerative processes, providing valuable insights into its mechanism of action. Furthermore, in vitro assays have confirmed its ability to inhibit specific enzymes associated with inflammation and oxidative stress, further supporting its therapeutic potential.

In conclusion, CAS No. 1893221–28–7, or 1-(5-fluoroindol–3–yli propanamino), represents a significant advancement in the field of indole-based drug discovery. Its unique structure, coupled with promising biological activities, positions it as a valuable tool for exploring novel therapeutic strategies against neurodegenerative diseases. As research continues to uncover its full potential, this compound is expected to play a pivotal role in future drug development efforts.